Cas no 74474-23-0 (1,2-Ethanediamine, N,N-diethyl-N'-[4-[(trifluoromethyl)sulfonyl]phenyl]-)
74474-23-0 structure
Product Name:1,2-Ethanediamine, N,N-diethyl-N'-[4-[(trifluoromethyl)sulfonyl]phenyl]-
CAS No:74474-23-0
MF:C13H19F3N2O2S
MW:324.362372636795
CID:540965
PubChem ID:23317081
Update Time:2025-04-19
1,2-Ethanediamine, N,N-diethyl-N'-[4-[(trifluoromethyl)sulfonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N,N-diethyl-N'-[4-[(trifluoromethyl)sulfonyl]phenyl]-
- N',N'-diethyl-N-[4-(trifluoromethylsulfonyl)phenyl]ethane-1,2-diamine
- 74474-23-0
- Z372954522
- SCHEMBL10891009
- N~1~,N~1~-Diethyl-N~2~-[4-(trifluoromethanesulfonyl)phenyl]ethane-1,2-diamine
- DTXSID90632814
- AKOS009296709
- UHXHWMWRJBBMFQ-UHFFFAOYSA-N
-
- Inchi: 1S/C13H19F3N2O2S/c1-3-18(4-2)10-9-17-11-5-7-12(8-6-11)21(19,20)13(14,15)16/h5-8,17H,3-4,9-10H2,1-2H3
- InChI Key: UHXHWMWRJBBMFQ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC(=CC=1)NCCN(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 324.11193351g/mol
- Monoisotopic Mass: 324.11193351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.8Ų
1,2-Ethanediamine, N,N-diethyl-N'-[4-[(trifluoromethyl)sulfonyl]phenyl]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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